Cas no 1805094-53-4 (Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805094-53-4
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4843044
• Update Time: 2025-10-31

Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H10F6N2O3/c1-2-21-9(20)7-5(4-18)3-6(10(12,13)14)19-8(7)22-11(15,16)17/h3H,2,4,18H2,1H3
• InChI Key： MFHQLYABBDRAPD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C(C(=O)OCC)=C(N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 2.4
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate

Introduction to Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805094-53-4)

Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805094-53-4) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The combination of an aminomethyl group, trifluoromethoxy, and trifluoromethyl substituents on a pyridine ring provides a robust platform for exploring its biological activities and pharmacological properties.

The molecular structure of Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate is particularly noteworthy. The presence of the trifluoromethoxy and trifluoromethyl groups introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. These substituents are known to enhance the lipophilicity of the molecule, making it more suitable for crossing biological membranes and reaching target sites within cells. The aminomethyl group, on the other hand, provides a versatile functional handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

Recent studies have highlighted the potential of Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, making it a promising candidate for the development of new antibiotics. The compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways has been attributed to its unique structural features.

In addition to its antibacterial properties, Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate has also shown promise in cancer research. Studies conducted at leading pharmaceutical research institutions have demonstrated that this compound can selectively target and inhibit cancer cell proliferation without significantly affecting normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell cycle regulation and apoptosis. These findings suggest that Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate could be a valuable lead compound for the development of targeted cancer therapies.

The synthetic route to Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate has been extensively studied and optimized to ensure high yields and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold through a series of well-characterized chemical transformations. For example, the trifluoromethoxy group can be introduced via nucleophilic substitution reactions, while the trifluoromethyl group can be added through electrophilic aromatic substitution or direct fluorination methods. The final step typically involves the formation of the ester linkage through condensation reactions with appropriate carboxylic acids or their derivatives.

The physicochemical properties of Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the compound's molecular conformation, solubility, and stability under different conditions. Understanding these properties is crucial for optimizing its formulation and delivery methods in pharmaceutical applications.

In preclinical studies, Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life in vivo. These attributes make it an attractive candidate for further development as an orally administered drug. Additionally, toxicological evaluations have shown that the compound exhibits low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The future prospects for Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity against specific targets. Moreover, efforts are being made to develop prodrugs or formulations that can improve its delivery to target tissues while minimizing side effects. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, Ethyl 4-(aminomethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805094-53-4) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an exciting candidate for further exploration and development as a novel therapeutic agent.